Cas no 1147762-28-4 (3,4,5,6-tetrachloro-N-[3-(pyrrolidine-1-carbonyl)phenyl]pyridine-2-carboxamide)

• Product Name: 3,4,5,6-tetrachloro-N-[3-(pyrrolidine-1-carbonyl)phenyl]pyridine-2-carboxamide
• CAS No: 1147762-28-4
• MF: C₁₇H₁₃Cl₄N₃O₂
• MW: 433.116019964218
• CID: 6011323
• PubChem ID: 37631097
• Update Time: 2025-10-05

3,4,5,6-tetrachloro-N-[3-(pyrrolidine-1-carbonyl)phenyl]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1147762-28-4
• Z358013452
• 3,4,5,6-tetrachloro-N-[3-(pyrrolidine-1-carbonyl)phenyl]pyridine-2-carboxamide
• EN300-26607991
• AKOS008115567

• Inchi： 1S/C17H13Cl4N3O2/c18-11-12(19)14(23-15(21)13(11)20)16(25)22-10-5-3-4-9(8-10)17(26)24-6-1-2-7-24/h3-5,8H,1-2,6-7H2,(H,22,25)
• InChI Key： YKAAYVHNRNJWPU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(N=C1C(NC1=CC=CC(=C1)C(N1CCCC1)=O)=O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 432.973237g/mol
• Monoisotopic Mass: 430.976187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 62.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3,4,5,6-tetrachloro-N-[3-(pyrrolidine-1-carbonyl)phenyl]pyridine-2-carboxamide

3,4,5,6-tetrachloro-N-[3-(pyrrolidine-1-carbonyl)phenyl]pyridine-2-carboxamide (CAS No. 1147762-28-4): A Comprehensive Overview

3,4,5,6-tetrachloro-N-[3-(pyrrolidine-1-carbonyl)phenyl]pyridine-2-carboxamide (CAS No. 1147762-28-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3,4,5,6-tetrachloro-N-[3-(pyrrolidine-1-carbonyl)phenyl]pyridine-2-carboxamide is composed of a pyridine ring substituted with four chlorine atoms at positions 3, 4, 5, and 6. Additionally, the molecule features an amide linkage to a pyrrolidine-1-carbonyl group attached to a phenyl ring. This intricate arrangement of functional groups imparts specific chemical and biological properties that are of interest to researchers.

Recent studies have highlighted the potential of 3,4,5,6-tetrachloro-N-[3-(pyrrolidine-1-carbonyl)phenyl]pyridine-2-carboxamide in various therapeutic areas. One notable application is its role as a potential inhibitor of specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, 3,4,5,6-tetrachloro-N-[3-(pyrrolidine-1-carbonyl)phenyl]pyridine-2-carboxamide has been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3,4,5,6-tetrachloro-N-[3-(pyrrolidine-1-carbonyl)phenyl]pyridine-2-carboxamide have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high bioavailability and low toxicity make it an attractive option for further drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3,4,5,6-tetrachloro-N-[3-(pyrrolidine-1-carbonyl)phenyl]pyridine-2-carboxamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and shows promising therapeutic effects. These findings have paved the way for more advanced clinical trials to further assess its potential as a novel therapeutic agent.

The synthesis of 3,4,5,6-tetrachloro-N-[3-(pyrrolidine-1-carbonyl)phenyl]pyridine-2-carboxamide involves several steps and requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have led to the development of more efficient and scalable methods for producing this compound. These improvements have facilitated its availability for both research and commercial applications.

In conclusion, 3,4,5,6-tetrachloro-N-[3-(pyrrolidine-1-carbonyl)phenyl]pyridine-2-carboxamide (CAS No. 1147762-28-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable pharmacological properties make it a valuable candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to uncover its full potential in treating various diseases.